![molecular formula C25H28N4O4S B1226949 7-[4-[4-(2,5-dimethylphenyl)-1-piperazinyl]-4-oxobutyl]-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-8-one](/img/structure/B1226949.png)
7-[4-[4-(2,5-dimethylphenyl)-1-piperazinyl]-4-oxobutyl]-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-8-one
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Overview
Description
7-[4-[4-(2,5-dimethylphenyl)-1-piperazinyl]-4-oxobutyl]-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-8-one is a member of piperazines.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Methods : The compound is synthesized through reactions involving anthranilamide and isocyanates, leading to the formation of various quinazoline derivatives (Chern et al., 1988). These synthesis methods are pivotal for creating specific quinazoline structures used in various applications.
Quality Control in Synthesis : The development of quality control methods for substances like 4-benzyl-1-{4-[4-(4-methoxyphenyl)- piperazin-1-yl]-4-oxobutyl}[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one, a compound similar in structure, highlights the importance of rigorous control in the synthesis of complex quinazoline derivatives (Danylchenko et al., 2018).
Biological and Pharmaceutical Research
Potential Antitumor and Antiviral Properties : Quinazoline derivatives have been researched for their antitumor and antiviral properties. Certain derivatives have shown significant antitumor activity and moderate anti-HIV-1 potency (El-Sherbeny et al., 2003).
Antimicrobial Applications : Some quinazoline derivatives exhibit significant antibacterial and antifungal activities, comparable to standard drugs, highlighting their potential as antimicrobial agents (Fawzy et al., 2012).
Chemical Reactions and Transformations
Chemical Transformations : Research on the transformations of quinazolinone derivatives, including reactions with various nucleophiles, is crucial for understanding the chemical behavior and potential applications of these compounds (Markosyan et al., 2018).
Synthesis of Related Compounds : The synthesis of related compounds, such as tetracyclic quinolone derivatives, has been explored for their antibacterial activity, demonstrating the versatility of quinazoline chemistry in producing potent bioactive molecules (Taguchi et al., 1992).
properties
Molecular Formula |
C25H28N4O4S |
---|---|
Molecular Weight |
480.6 g/mol |
IUPAC Name |
7-[4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-4-oxobutyl]-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-8-one |
InChI |
InChI=1S/C25H28N4O4S/c1-16-5-6-17(2)20(12-16)27-8-10-28(11-9-27)23(30)4-3-7-29-24(31)18-13-21-22(33-15-32-21)14-19(18)26-25(29)34/h5-6,12-14H,3-4,7-11,15H2,1-2H3,(H,26,34) |
InChI Key |
COLKKSSIWGXVIR-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)C)N2CCN(CC2)C(=O)CCCN3C(=O)C4=CC5=C(C=C4NC3=S)OCO5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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